Cas no 1936699-41-0 (5,8-Dioxaspiro[3.4]octane-2-carbaldehyde)

• Product name: 5,8-Dioxaspiro[3.4]octane-2-carbaldehyde
• CAS No: 1936699-41-0
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 4630643
• PubChem ID: 121207541

5,8-Dioxaspiro[3.4]octane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5,8-dioxaspiro[3.4]octane-2-carbaldehyde
• 5,8-Dioxaspiro[3.4]octane-2-carbaldehyde

• Inchi： 1S/C7H10O3/c8-5-6-3-7(4-6)9-1-2-10-7/h5-6H,1-4H2
• InChI Key： MACODSSJUUMKOE-UHFFFAOYSA-N
• SMILES： O1CCOC21CC(C=O)C2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 141
• Topological Polar Surface Area: 35.5
• XLogP3: -0.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 5,8-Dioxaspiro[3.4]octane-2-carbaldehyde

Introduction to 5,8-Dioxaspiro[3.4]octane-2-carbaldehyde (CAS No. 1936699-41-0)

5,8-Dioxaspiro[3.4]octane-2-carbaldehyde (CAS No. 1936699-41-0) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of spiro compounds, which are characterized by a central atom shared by two rings. The specific structure of 5,8-Dioxaspiro[3.4]octane-2-carbaldehyde includes a spiro junction between a six-membered ring and a four-membered ring, with two oxygen atoms and an aldehyde functional group.

The chemical structure of 5,8-Dioxaspiro[3.4]octane-2-carbaldehyde is represented by the formula C₈H₁₂O₄. This compound is notable for its potential applications in various areas, including the synthesis of complex organic molecules, the development of new pharmaceuticals, and the exploration of novel materials with unique properties.

In recent years, there has been a growing interest in the study of spiro compounds due to their diverse biological activities and potential therapeutic applications. 5,8-Dioxaspiro[3.4]octane-2-carbaldehyde has been investigated for its role in the synthesis of bioactive molecules and its potential as a building block in the development of new drugs. The presence of the aldehyde group makes it particularly useful in various chemical reactions, such as condensation reactions and reductive amination.

5,8-Dioxaspiro[3.4]octane-2-carbaldehyde has also been explored for its potential in the field of materials science. The unique spiro structure provides opportunities for the design of materials with tailored properties, such as enhanced solubility, stability, and reactivity. These properties make it an attractive candidate for applications in areas such as drug delivery systems and functional polymers.

In the context of pharmaceutical research, 5,8-Dioxaspiro[3.4]octane-2-carbaldehyde has shown promise as a lead compound for the development of new therapeutic agents. Recent studies have demonstrated its potential in modulating various biological pathways, including those involved in inflammation and cancer. For example, researchers have investigated its ability to inhibit specific enzymes and receptors that play crucial roles in disease progression.

The synthesis of 5,8-Dioxaspiro[3.4]octane-2-carbaldehyde has been optimized through various methods to improve yield and purity. One common approach involves the reaction of appropriate precursors under controlled conditions to form the desired spiro structure. The choice of reagents and reaction conditions is critical to achieving high yields and minimizing side reactions.

In addition to its synthetic utility, 5,8-Dioxaspiro[3.4]octane-2-carbaldehyde has been studied for its physical and chemical properties. Its solubility in various solvents, melting point, and spectral characteristics have been characterized to provide a comprehensive understanding of its behavior in different environments. This information is crucial for optimizing its use in both laboratory settings and industrial applications.

The safety profile of 5,8-Dioxaspiro[3.4]octane-2-carbaldehyde is an important consideration for its practical use. While it is not classified as a hazardous material or controlled substance, proper handling procedures should be followed to ensure safe usage in laboratory settings. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols.

In conclusion, 5,8-Dioxaspiro[3.4]octane-2-carbaldehyde (CAS No. 1936699-41-0) is a promising compound with a wide range of potential applications in organic chemistry, pharmaceutical research, and materials science. Its unique spiro structure and functional groups make it a valuable building block for the synthesis of complex molecules and the development of novel materials with tailored properties. Ongoing research continues to uncover new possibilities for this intriguing compound.